Cas no 1394932-77-4 (ethyl 2,2-difluoro-2-2-(propan-2-yloxy)phenylacetate)

• Product Name: ethyl 2,2-difluoro-2-2-(propan-2-yloxy)phenylacetate
• CAS No: 1394932-77-4
• MF: C₁₃H₁₆F₂O₃
• MW: 258.261151313782
• MDL: MFCD23114981
• CID: 5244174
• PubChem ID: 80424791
• Update Time: 2025-06-11

ethyl 2,2-difluoro-2-2-(propan-2-yloxy)phenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2,2-difluoro-2-(2-isopropoxyphenyl)acetate
• ethyl 2,2-difluoro-2-2-(propan-2-yloxy)phenylacetate
• EN300-264402
• ethyl 2,2-difluoro-2-(2-propan-2-yloxyphenyl)acetate
• A1-10683
• G74455
• ethyl2,2-difluoro-2-[2-(propan-2-yloxy)phenyl]acetate
• AKOS018988114
• ethyl 2,2-difluoro-2-[2-(propan-2-yloxy)phenyl]acetate
• SCHEMBL17420384
• 1394932-77-4

• MDL： MFCD23114981
• Inchi： 1S/C13H16F2O3/c1-4-17-12(16)13(14,15)10-7-5-6-8-11(10)18-9(2)3/h5-9H,4H2,1-3H3
• InChI Key： URQXCAGYDKVLRV-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C(F)(F)C1=CC=CC=C1OC(C)C

Computed Properties

• Exact Mass: 258.10675069g/mol
• Monoisotopic Mass: 258.10675069g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 35.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on ethyl 2,2-difluoro-2-2-(propan-2-yloxy)phenylacetate

Comprehensive Overview of Ethyl 2,2-Difluoro-2-(2-(Propan-2-yloxy)Phenyl)Acetate (CAS No. 1394932-77-4)

Ethyl 2,2-difluoro-2-(2-(propan-2-yloxy)phenyl)acetate (CAS No. 1394932-77-4) is a fluorinated organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The presence of difluoro and isopropoxy groups in its molecular framework makes it a versatile intermediate for synthesizing bioactive molecules. Researchers and industries are increasingly exploring its applications in drug discovery, particularly in the development of enzyme inhibitors and receptor modulators. Its ethyl ester functionality further enhances its solubility, making it suitable for various formulation studies.

In recent years, the demand for fluorinated compounds like ethyl 2,2-difluoro-2-(2-(propan-2-yloxy)phenyl)acetate has surged, driven by their stability and metabolic resistance. This compound aligns with the growing trend of green chemistry, as its synthesis often involves fewer toxic byproducts compared to traditional methods. A common query among chemists is: "How does the difluoro moiety influence the reactivity of this ester?" The answer lies in its electron-withdrawing nature, which can significantly alter reaction pathways, making it a valuable tool for structure-activity relationship (SAR) studies.

The compound's CAS No. 1394932-77-4 is frequently searched in databases like SciFinder and Reaxys, reflecting its relevance in medicinal chemistry. Its phenylacetate backbone is structurally analogous to several nonsteroidal anti-inflammatory drugs (NSAIDs), sparking interest in its potential anti-inflammatory properties. Additionally, its isopropoxy side chain offers steric hindrance, which can be exploited to fine-tune molecular interactions. These features have led to its inclusion in patents targeting central nervous system (CNS) disorders and metabolic diseases.

From an industrial perspective, ethyl 2,2-difluoro-2-(2-(propan-2-yloxy)phenyl)acetate is often discussed in forums focusing on scale-up synthesis and process optimization. Questions like "What catalysts are optimal for its production?" or "How to minimize racemization during its derivation?" are common. Recent advancements in flow chemistry have enabled more efficient large-scale preparations, reducing costs and environmental impact. This aligns with the broader shift toward sustainable manufacturing in the chemical industry.

In summary, CAS No. 1394932-77-4 represents a compelling case study in modern organic synthesis. Its multifaceted applications—from pharmaceutical intermediates to agrochemical precursors—highlight its importance. As research continues to uncover new functionalities, this compound is poised to remain a focal point in drug development and material science. For those seeking detailed spectral data or synthetic protocols, reputable journals and patent literature offer extensive insights into its molecular characterization and reactivity profiles.